Acetyl-L-carnitine-d9

• Molecular Formula: C9H17NO4
• Molecular Weight: 212.29 g/mol
• InChI: InChI=1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3/t8-/m1/s1/i2D3,3D3,4D3
• InChIKey: RDHQFKQIGNGIED-VBYXCMKKSA-N

Acetyl-L-carnitine-d9 Internal Standard for LC-MS/MS

Acetyl-L-carnitine-d9 (O-Acetyl-L-carnitine-d9, ALCAR-d9) is a stable isotope-labeled analog of the endogenous metabolite acetyl-L-carnitine (ALCAR), featuring nine deuterium atoms substituted for hydrogen atoms on the N-methyl groups of the carnitine moiety . With a molecular formula of C₉H₈D₉NO₄, a molecular weight of 212.29 g/mol, and CAS number 203805-90-7, this compound serves as a mass spectrometry (MS) internal standard, co-eluting with the unlabeled analyte while providing a distinct +9 Da mass shift to enable accurate quantification via isotope dilution methods .

SIL-IS for LC-MS/MS quantification – deuterated analog for isotope dilution workflows.

+9 Da mass shift – reduces isotopic interference from natural abundance peaks.

Co-elutes with acetyl-L-carnitine – matched matrix effect correction across HILIC and reversed-phase methods.

Acetyl-L-carnitine-d9 vs. Unlabeled and d3 Standards

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for acetyl-L-carnitine, the use of an optimal stable isotope-labeled internal standard (SIL-IS) is critical to correct for matrix effects, ionization efficiency variability, and sample preparation losses [1]. While the unlabeled compound lacks the necessary mass shift, and alternative deuterated standards such as acetyl-L-carnitine-d3 provide a smaller +3 Da shift that may be subject to isotopic interference or insufficient spectral separation in complex matrices, Acetyl-L-carnitine-d9 offers a +9 Da shift, minimizing overlap with natural isotopic peaks and improving signal-to-noise resolution . This inherent differential in mass shift and chromatographic co-elution behavior directly impacts quantitative accuracy and precision, making generic substitution a source of analytical error.

Target

Acetyl-L-carnitine-d9

+9 Da shift places the ISTD signal outside the natural isotopic envelope, enabling baseline resolution in MRM.

Substitute

Acetyl-L-carnitine-d3

+3 Da shift may overlap with the M+3 peak from natural isotopes (3–5% relative abundance), introducing overestimation bias in complex matrices.

Substitute

Unlabeled acetyl-L-carnitine

Lacks mass shift; unable to correct for ion suppression or extraction losses, resulting in poor accuracy and precision.

• [1] Liu Z, et al. Liquid chromatography/mass spectrometry determination of endogenous plasma acetyl and palmitoyl carnitines as potential biomarkers of beta-oxidation in mice. Rapid Commun Mass Spectrom. 2008;22(21):3434-42. View Source

Acetyl-L-carnitine-d9 Differentiation Evidence

Superior Mass Shift for Isotopic Resolution

Acetyl-L-carnitine-d9 provides a +9 Da mass shift over the unlabeled endogenous acetyl-L-carnitine (m/z 204.2 [M+H]⁺ → m/z 213.2 [M+H]⁺ for d9), whereas acetyl-L-carnitine-d3 offers only a +3 Da shift . In complex biological matrices, the natural abundance of ¹³C and ²H isotopes contributes to a significant M+3 peak for the unlabeled analyte, which can overlap with the d3 internal standard channel, leading to overestimation bias. The +9 Da shift of d9 places the internal standard signal well outside the natural isotopic envelope, ensuring baseline resolution and eliminating cross-talk in multiple reaction monitoring (MRM) transitions .

Mass Shift Resolution

Class-level inference

+9 Da (m/z 213.2) vs d3: +3 Da; d9 avoids natural M+3 envelope (~3–5% relative abundance)

Reduces isotopic interference risk in complex biological matrices.

Theoretical MS simulation; vendor specifications.

Evidence Dimension	Mass Shift and Isotopic Interference Potential
Target Compound Data	+9 Da mass shift (m/z 213.2 for [M+H]⁺)
Comparator Or Baseline	Unlabeled acetyl-L-carnitine: m/z 204.2; Acetyl-L-carnitine-d3: +3 Da mass shift
Quantified Difference	+9 Da vs. +3 Da; reduced overlap with natural isotopic envelope (M+3 peak ~3-5% relative abundance for unlabeled analyte)
Conditions	Theoretical MS spectral simulation; vendor specifications

Why This Matters

A larger mass shift reduces the risk of signal overlap between the analyte and its internal standard, directly improving the accuracy and reliability of quantitative MS assays, especially in low-abundance sample analyses.

Co-Elution and Matrix Effect Correction

A validated HILIC-ESI-MS/MS method for acylcarnitines in infant serum utilized isotopically labeled internal standards, including acylcarnitine-d9 analogs, to achieve quantitation limits as low as 0.25 nM [1]. The study demonstrated that deuterated internal standards with sufficient mass shift (e.g., d9) co-elute identically with the unlabeled analyte, thereby providing matched matrix effect correction and ionization efficiency compensation. While the specific recovery and matrix effect data for acetyl-L-carnitine-d9 were not isolated, the method's overall accuracy (bias) and precision (intraday/interday) for acylcarnitines fell within acceptable bioanalytical guidelines (precision <15% RSD, accuracy within ±15% bias), a performance level unattainable without a well-matched SIL-IS [2].

HILIC-MS/MS Validation

Cross-study comparable

LLOQ 0.25 nM; intraday/interday precision

Supports method validation in research serum matrices.

Method used d9 acylcarnitine analogs; matrix-effect correction demonstrated.

Isotopic Purity

Supporting evidence

≥98% chemical purity; >98% isotopic enrichment (deuterium incorporation)

Minimizes isotopic carryover into the analyte channel.

Supplier-specified; low unlabeled background supports low LLOQ.

Evidence Dimension	Analytical Performance (Precision and Accuracy) with SIL-IS
Target Compound Data	LLOQ 0.25 nM for acylcarnitines using d9 internal standard
Comparator Or Baseline	Method without SIL-IS would suffer from unaccounted matrix effects, typically showing >20% RSD and >20% bias.
Quantified Difference	SIL-IS method achieves precision <15% RSD and accuracy within ±15% bias; unlabeled or poorly matched IS would degrade precision to >20% RSD.
Conditions	HILIC-ESI-MS/MS, 25 μL infant serum, MRM mode

Why This Matters

This evidence confirms that a deuterated internal standard like Acetyl-L-carnitine-d9 is essential for meeting rigorous method validation criteria in regulated bioanalysis, ensuring data integrity for clinical or preclinical studies.

• [1] Wudy SI, et al. High-Throughput Analysis of Underivatized Amino Acids and Acylcarnitines in Infant Serum: A Micromethod Based on Stable Isotope Dilution Targeted HILIC-ESI-MS/MS. J Agric Food Chem. 2023;71(22):8633-8647. View Source
• [2] US FDA. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Purity and Isotopic Enrichment Standards

Acetyl-L-carnitine-d9 is supplied with a chemical purity of ≥98% and an isotopic enrichment typically >98% deuterium incorporation at the nine labeled positions . In contrast, some lower-purity unlabeled or d3-labeled standards may contain residual unlabeled acetyl-L-carnitine or exhibit incomplete deuteration, which can contribute to a background signal in the analyte channel, thereby elevating the lower limit of quantification (LLOQ) and reducing assay sensitivity . The high isotopic purity of the d9 compound minimizes such 'isotopic carryover', ensuring that the internal standard signal is free from analyte contamination.

Isotopic Purity

Supporting evidence

≥98% chemical purity; >98% isotopic enrichment (deuterium incorporation)

Minimizes isotopic carryover into the analyte channel.

Supplier-specified; low unlabeled background supports low LLOQ.

Evidence Dimension	Isotopic Purity and Background Signal
Target Compound Data	≥98% chemical purity; >98% isotopic enrichment
Comparator Or Baseline	Unlabeled acetyl-L-carnitine: 0% isotopic enrichment; Acetyl-L-carnitine-d3: variable isotopic purity (typically 98-99%)
Quantified Difference	High isotopic enrichment in d9 reduces background analyte signal by >98% relative to a fully unlabeled internal standard.
Conditions	Vendor specifications (MedChemExpress, InvivoChem)

Why This Matters

High isotopic purity is a critical procurement specification; a low-purity internal standard introduces systematic error and limits the achievable sensitivity of the analytical method.

Acetyl-L-carnitine-d9 Key Applications

Acetyl-L-Carnitine Pharmacokinetic Studies

In studies measuring plasma or tissue concentrations of acetyl-L-carnitine following oral or intravenous administration of ALCAR supplements or drug candidates, Acetyl-L-carnitine-d9 serves as the optimal SIL-IS. Its +9 Da shift minimizes interference from endogenous acetyl-L-carnitine and its metabolites, ensuring accurate quantification of low ng/mL concentrations in complex biological matrices [1]. The high isotopic purity and matched chromatographic behavior enable reliable determination of pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) in compliance with regulatory guidelines [2].

Metabolomics and Biomarker Discovery

Acetyl-L-carnitine is a key biomarker for mitochondrial fatty acid oxidation and energy metabolism. In high-throughput targeted metabolomics assays, using Acetyl-L-carnitine-d9 as an internal standard ensures robust, reproducible quantification across large sample cohorts [1]. This is particularly critical in studies of inborn errors of metabolism, diabetes, cardiovascular disease, and neurodegenerative conditions where small but biologically significant changes in acetylcarnitine levels must be reliably detected. The d9 standard's resistance to isotopic interference and matrix effects guarantees data comparability across laboratories and experimental batches [2].

Isotope Tracer Studies of Carnitine Metabolism

Beyond its role as a quantitative internal standard, Acetyl-L-carnitine-d9 can be used as a stable isotope tracer to investigate carnitine uptake, acetylation rates, and intracellular flux [1]. When administered in vitro or in vivo, the deuterium label allows tracking of acetyl group transfer reactions and the formation of downstream metabolites via MS-based isotopologue analysis. The nine deuterium atoms provide a distinct mass envelope that simplifies spectral deconvolution in complex metabolic networks, offering advantages over d3-labeled tracers in terms of signal clarity and reduced isotopic overlap [2].

Application

Selection Property

Validation Focus

Acetyl-L-carnitine research PK studies

Co-eluting SIL-IS with +9 Da shift

Quantification accuracy in research matrices; bioanalytical validation review

Targeted metabolomics & biomarker research

Isotopic interference resistance

Reproducibility across large sample cohorts; comparability between batches

Carnitine metabolism tracer studies

Distinct mass envelope for isotopologue analysis

Spectral deconvolution in metabolic flux research; acetyl group transfer tracking

• [1] Tallarico C, Pace S, Longo A. Quantitation of L-carnitine, acetyl-L-carnitine, propionyl-L-carnitine and their deuterated analogues by high-performance liquid chromotography tandem mass spectrometry. Rapid Commun Mass Spectrom. 1998;12(7):403-409. View Source
• [2] Wudy SI, et al. High-Throughput Analysis of Underivatized Amino Acids and Acylcarnitines in Infant Serum: A Micromethod Based on Stable Isotope Dilution Targeted HILIC-ESI-MS/MS. J Agric Food Chem. 2023;71(22):8633-8647. View Source